Cas no 179897-90-6 (1,3-dibromo-2-chloro-5-fluoro-benzene)

• Product Name: 1,3-dibromo-2-chloro-5-fluoro-benzene
• CAS No: 179897-90-6
• MF: C₆H₂Br₂ClF
• MW: 288.339482784271
• MDL: MFCD00061122
• CID: 92198
• PubChem ID: 2724604
• Update Time: 2025-05-20

1,3-dibromo-2-chloro-5-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-chloro-5-fluorobenzene
• 2-Chloro-1,3-dibromo-5-fluorobenzene
• 1-Chloro-2,6-dibromo-4-fluorobenzene
• 2,6-dibromo-4-fluoro-1-chlorobenzene
• 2,6-dibromo-4-fluorochlorobenzene
• 4-chloro-3,5-dibromo-1-fluorobenzene
• 1-Chloro-2,6-Dibromo-
• Dibromo-4-phenyl chlorofluorocarbons
• 1-Chloro-2,6-dibromo-4-fluorobenzene98%
• 2-CHLORO-1,3-DIBROMO-5-FLUOROBENZENE 98%
• 1-Chloro-2,6-dibromo-4-fluorobenzene 98%
• 1,3-dibromo-2-chloro-5-fluoro-benzene
• A812496
• AKOS000121390
• FT-0611681
• AS-10681
• SCHEMBL1494504
• MFCD00061122
• 179897-90-6
• AM61363
• 2,6-DIBROMO-1-CHLORO-4-FLUOROBENZENE
• Z104492510
• DTXSID40369183
• Benzene, 1,3-dibromo-2-chloro-5-fluoro-
• CS-W012207
• EN300-21132
• SY023231
• DB-044380

• MDL： MFCD00061122
• Inchi： 1S/C6H2Br2ClF/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
• InChI Key： PZKDJJMHRYNBOR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1Cl)Br)F

Computed Properties

• Exact Mass: 285.82000
• Monoisotopic Mass: 285.81958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: White or pink crystals
• Density: 2.089
• Melting Point: 85-87 °C
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.6020 (estimate)
• PSA: 0.00000
• LogP: 4.00410
• Solubility: Insoluble in water

1,3-dibromo-2-chloro-5-fluoro-benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,3-dibromo-2-chloro-5-fluoro-benzene

Research Brief on 1,3-Dibromo-2-chloro-5-fluoro-benzene (CAS: 179897-90-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

1,3-Dibromo-2-chloro-5-fluoro-benzene (CAS: 179897-90-6) is a halogenated benzene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have explored its reactivity, synthetic utility, and potential biological activities, positioning it as a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,3-dibromo-2-chloro-5-fluoro-benzene as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized its unique halogen substitution pattern to facilitate selective cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. This approach yielded several lead compounds with promising activity against cancer-related protein kinases, highlighting the compound's importance in drug discovery pipelines.

In materials science, a breakthrough application was reported in Advanced Materials (2024), where 1,3-dibromo-2-chloro-5-fluoro-benzene was employed as a monomer for constructing fluorinated poly(arylene ether)s. These polymers exhibited exceptional thermal stability and low dielectric constants, making them suitable for next-generation electronic devices. The precise control over fluorine substitution patterns, enabled by this building block, proved crucial for tuning material properties.

Recent mechanistic studies have shed light on the compound's reactivity patterns. Research published in Organic Letters (2024) systematically investigated the relative rates of nucleophilic aromatic substitution at each position, revealing that the chlorine at position 2 undergoes substitution most readily, followed by the bromine at position 1. This understanding has enabled more predictable synthetic strategies when using this versatile intermediate.

From a pharmaceutical perspective, several research groups have incorporated 1,3-dibromo-2-chloro-5-fluoro-benzene-derived fragments into drug candidates. A notable example includes its use in developing PET radiotracers for neuroimaging, as reported in the Journal of Nuclear Medicine (2023). The fluorine-18 labeled analogs showed excellent blood-brain barrier penetration and target specificity, demonstrating the compound's potential in diagnostic applications.

Ongoing research continues to explore new applications of this compound. Current investigations focus on its use in metal-organic frameworks (MOFs) for gas storage and its potential as a scaffold for developing antimicrobial agents against drug-resistant pathogens. The compound's unique combination of halogen substituents offers multiple points for further functionalization, making it a versatile tool for chemical biology research.

In conclusion, 1,3-dibromo-2-chloro-5-fluoro-benzene (CAS: 179897-90-6) remains a highly valuable compound in chemical and pharmaceutical research. Its applications span from medicinal chemistry to materials science, with recent advances highlighting its importance in drug discovery and advanced material development. As synthetic methodologies continue to advance, we anticipate seeing even more innovative applications of this versatile building block in the coming years.